Cas no 676-55-1 (methane-d2)

• Product Name: methane-d2
• CAS No: 676-55-1
• MF: CH₄
• MW: 18.054783821106
• CID: 863188
• PubChem ID: 10866248
• Update Time: 2025-04-19

methane-d2 Chemical and Physical Properties

Names and Identifiers

• methane-d2
• (~2~H_2_)methane
• DTXSID80446285
• Methane-d2, 98 atom % D
• dideuteriomethane
• 676-55-1
• VNWKTOKETHGBQD-DICFDUPASA-N

• Inchi： 1S/CH4/h1H4/i1D2
• InChI Key： VNWKTOKETHGBQD-DICFDUPASA-N
• SMILES： C([2H])[2H]

Computed Properties

• Exact Mass: 18.0438536195g/mol
• Monoisotopic Mass: 18.0438536195g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: −183 °C(lit.)
• Boiling Point: −161 °C(lit.)
• Flash Point: -188℃
• Stability/Shelf Life: Stable. Extremely flammable. Incompatible with strong oxidizing agents, halogens.
• Solubility: Not determined

methane-d2 Security Information

• Hazardous Material transportation number：UN 1971 2.1
• WGK Germany：3
• Hazard Category Code： 12
• Safety Instruction： 16-38-33-9
• Hazardous Material Identification：
• Risk Phrases：12